Cas no 8050-70-2 (4-Methyl-3-nitrophenylboronic acid)

• Product Name: 4-Methyl-3-nitrophenylboronic acid
• CAS No: 8050-70-2
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• CID: 985715
• Update Time: 2023-08-02

4-Methyl-3-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• FLEXIBLE COLLODION
• 4-Methyl-3-nitrophenylboronic acid
• (4-methyl-3-nitrophenyl)boronic acid
• 4-METHYL-3-NITROBENZENEBORONIC ACID
• 3-Nitro-p-tolylboronic Acid
• Boronic acid, (4-methyl-3-nitrophenyl)-
• 3-NITRO-4-METHYLPHENYLBORONIC ACID
• 3-NITRO-4-METHYLBENZENEBORONIC ACID
• 4-Methyl-3-nitrophenylboronicacid
• (4-methyl-3-nitro-phenyl)boronic Acid
• (4-methyl-3-nitrophenyl)boranediol
• 4-methyl-3-nitrophenyl boronic acid
• PubChem1870
• AMY13263
• SBB064127
• 4-me

• Inchi： 1S/C7H8BNO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4,10-11H,1H3
• InChI Key： OASVXBRTNVFKFS-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C)=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 312.137497
• Monoisotopic Mass: 312.137497
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3